Cas no 414882-44-3 (2-methoxy-4-[(4-methyl-1-piperazinyl)methyl]-Phenol)
414882-44-3 structure
Product Name:2-methoxy-4-[(4-methyl-1-piperazinyl)methyl]-Phenol
CAS No:414882-44-3
MF:C13H20N2O2
MW:236.310103416443
CID:1112260
PubChem ID:2173567
Update Time:2025-04-20
2-methoxy-4-[(4-methyl-1-piperazinyl)methyl]-Phenol Chemical and Physical Properties
Names and Identifiers
-
- 2-methoxy-4-[(4-methyl-1-piperazinyl)methyl]-Phenol
- SCHEMBL9996727
- A1-56501
- 2-methoxy-4-[(4-methylpiperazin-1-yl)methyl]phenol
- DB-377537
- 2-Methoxy-4-((4-methylpiperazin-1-yl)methyl)phenol
- Oprea1_776051
- 2-Methoxy-4-[(4-methyl-1-piperazinyl)methyl]phenol
- SR-01000202014
- 414882-44-3
- SR-01000202014-1
- BKYAUROCOILCFE-UHFFFAOYSA-N
-
- Inchi: 1S/C13H20N2O2/c1-14-5-7-15(8-6-14)10-11-3-4-12(16)13(9-11)17-2/h3-4,9,16H,5-8,10H2,1-2H3
- InChI Key: BKYAUROCOILCFE-UHFFFAOYSA-N
- SMILES: O(C)C1=C(C=CC(=C1)CN1CCN(C)CC1)O
Computed Properties
- Exact Mass: 236.152477885g/mol
- Monoisotopic Mass: 236.152477885g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 35.9Ų
2-methoxy-4-[(4-methyl-1-piperazinyl)methyl]-Phenol Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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